TC-G 24
TC-G 24
Potent GSK-3β inhibitor (IC50 = 17 nM); displays selectivity for GSK-3β over CDK2 (22% inhibition at 10 μM). Increases liver glycogen reserves in rodents. Brain penetrant.
Brand Name:
Vulcanchem
CAS No.:
1257256-44-2
VCID:
VC0004862
InChI:
InChI=1S/C15H11ClN4O3/c1-9-2-5-11(8-13(9)16)17-15-19-18-14(23-15)10-3-6-12(7-4-10)20(21)22/h2-8H,1H3,(H,17,19)
SMILES:
CC1=C(C=C(C=C1)NC2=NN=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])Cl
Molecular Formula:
C15H11ClN4O3
Molecular Weight:
330.728
TC-G 24
CAS No.: 1257256-44-2
Inhibitors
VCID: VC0004862
Molecular Formula: C15H11ClN4O3
Molecular Weight: 330.728
| CAS No. | 1257256-44-2 |
|---|---|
| Product Name | TC-G 24 |
| Molecular Formula | C15H11ClN4O3 |
| Molecular Weight | 330.728 |
| IUPAC Name | N-(3-chloro-4-methylphenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazol-2-amine |
| Standard InChI | InChI=1S/C15H11ClN4O3/c1-9-2-5-11(8-13(9)16)17-15-19-18-14(23-15)10-3-6-12(7-4-10)20(21)22/h2-8H,1H3,(H,17,19) |
| Standard InChIKey | JYCNWQGNEJYDQS-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)NC2=NN=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])Cl |
| Description | Potent GSK-3β inhibitor (IC50 = 17 nM); displays selectivity for GSK-3β over CDK2 (22% inhibition at 10 μM). Increases liver glycogen reserves in rodents. Brain penetrant. |
| Synonyms | N-(3-Chloro-4-methylphenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazol-2-amine |
| PubChem Compound | 49857866 |
| Last Modified | Nov 11 2021 |
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